Cas no 104175-15-7 (3-(4-ethylphenyl)propanal)

3-(4-ethylphenyl)propanal structure

Product Name:3-(4-ethylphenyl)propanal

CAS No:104175-15-7

Molecular Formula:C₁₁H₁₄O

Molecular Weight:162.22826

CID:126054

PubChem ID:17877034

3-(4-ethylphenyl)propanal Properties

Names and Identifiers

- Benzenepropanal,4-ethyl-
- 3-(4-ethylphenyl)propanal
- 3-(4-ETHYL-PHENYL)-PROPIONALDEHYDE
- 3-(4-ethylphenyl)propionaldehyde
- 4-Ethyl-hydrozimtaldehyd
- ACMC-20m6yq
- AG-D-16055
- AGN-PC-01MPZN
- CTK4A2800
- Hydrocinnamaldehyde,p-ethyl- (6CI)
- KB-75208
- Z993017820
- AKOS010077098
- 104175-15-7
- EN300-131227
- Benzenepropanal, 4-ethyl-
- DTXSID90591432
- PKMBYEGYTBWRIO-UHFFFAOYSA-N
- SCHEMBL910428
- +Expand
- InChIKey： PKMBYEGYTBWRIO-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14O/c1-2-10-5-7-11(8-6-10)4-3-9-12/h5-9H,2-4H2,1H3
- SMILES： CCC1=CC=C(CCC=O)C=C1

Computed Properties

Exact Mass: 162.10452
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 162.104465066g/mol
Heavy Atom Count: 12
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

LogP: 2.38050
PSA: 17.07
Refractive Index: 1.505
Boiling Point: 242.8°C at 760 mmHg
Flash Point: 108.7°C
Density: 0.96

3-(4-ethylphenyl)propanal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE16432-50mg	3-(4-Ethylphenyl)propanal	104175-15-7	93%	50mg	$160.00	2024-04-20
Aaron	AR008Y64-50mg	3-(4-ETHYL-PHENYL)-PROPIONALDEHYDE	104175-15-7	93%	50mg	$188.00
Alichem	A010002891-250mg	3-(4'-Ethylphenyl)propionaldehyde	104175-15-7	97%	250mg	$494.40	2023-09-04
Ambeed	A134024-1g	3-(4-Ethylphenyl)propanal	104175-15-7	98%	1g	$339.0	2024-08-02
Enamine	EN300-131227-0.05g	3-(4-ethylphenyl)propanal	104175-15-7	93%	0.05g	$118.0	2023-05-01
TRC	B435935-5mg	3-(4-Ethylphenyl)propanal	104175-15-7		5mg	$ 50.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3883-1G	3-(4-ethylphenyl)propanal	104175-15-7	95%	1g	￥ 2,283.00	2023-04-06

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104175-15-7 (3-(4-ethylphenyl)propanal) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:104175-15-7)3-(4-ethylphenyl)propanal

Purity:99%

Quantity:1g

Price($):305.0